Cas no 1678536-37-2 (Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)-)

• Product Name: Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)-
• CAS No: 1678536-37-2
• MF: C₄H₈BN₃O₂
• MW: 140.936220169067
• CID: 5559533
• Update Time: 2025-06-07

Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)-
• (1,4-dimethyl-1H-1,2,3-triazol-5-yl)boronic acid

• Inchi： 1S/C4H8BN3O2/c1-3-4(5(9)10)8(2)7-6-3/h9-10H,1-2H3
• InChI Key： MQMUTEZKAQVSBS-UHFFFAOYSA-N
• SMILES： B(C1N(C)N=NC=1C)(O)O

Additional information on Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)-

Comprehensive Overview of Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- (CAS No. 1678536-37-2)

Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- (CAS No. 1678536-37-2) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. This compound, characterized by its unique triazole and boronic acid functional groups, serves as a versatile building block for the development of novel pharmaceutical intermediates and bioconjugation reagents. Its molecular structure, which combines a 1,4-dimethyl-1H-1,2,3-triazole moiety with a boronic acid group, enables it to participate in key chemical reactions such as Suzuki-Miyaura cross-coupling, a widely used method in drug discovery and polymer chemistry.

The growing interest in Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- is driven by its potential applications in targeted drug delivery and biomarker detection. Researchers are particularly intrigued by its ability to form stable complexes with diol-containing molecules, such as sugars and nucleic acids, making it a promising candidate for diagnostic assays and therapeutic agents. Recent studies have explored its utility in cancer therapy, where its selective binding properties could enhance the efficacy of chemotherapeutic drugs while minimizing off-target effects. Additionally, its compatibility with click chemistry protocols has expanded its use in bioconjugation and nanomaterial functionalization.

From a synthetic perspective, CAS No. 1678536-37-2 is often employed as a key intermediate in the preparation of heterocyclic compounds. Its boronic acid group facilitates palladium-catalyzed coupling reactions, which are essential for constructing complex aromatic systems found in many bioactive molecules. The compound's stability under mild reaction conditions and its compatibility with a wide range of solvents further enhance its appeal to synthetic chemists. Recent advancements in green chemistry have also highlighted its potential as a sustainable alternative to traditional reagents, aligning with the global push for environmentally friendly chemical processes.

In the context of material science, Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- has been investigated for its role in designing smart materials and sensors. Its ability to interact with biological macromolecules has led to the development of glucose-sensitive hydrogels and biosensors for diabetes monitoring. Furthermore, its incorporation into polymeric networks has shown promise in creating responsive materials that adapt to environmental stimuli, such as pH or temperature changes. These innovations underscore the compound's versatility and its potential to address pressing challenges in healthcare and biotechnology.

The commercial availability of Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- has made it accessible to researchers worldwide, fostering collaboration and accelerating discoveries. Suppliers often provide detailed technical data sheets and analytical certificates to ensure its quality and consistency in experimental applications. As the demand for high-purity boronic acids continues to rise, manufacturers are investing in advanced synthetic methodologies and purification techniques to meet the needs of the scientific community. This commitment to quality has positioned CAS No. 1678536-37-2 as a reliable tool for cutting-edge research.

Looking ahead, the future of Boronic acid, B-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)- appears bright, with ongoing studies exploring its applications in personalized medicine and nanotechnology. Its unique properties and adaptability make it a valuable asset in the quest for innovative solutions to complex scientific problems. Whether in the lab or the clinic, this compound continues to demonstrate its potential to transform industries and improve lives. For researchers seeking to leverage its capabilities, staying informed about the latest developments and synthetic protocols is essential to unlocking its full potential.